Barium;lithium

• CAS No.: 12047-19-7
• Molecular Formula: BaLi
• Molecular Weight: 144.3 g/mol
• IUPAC Name: barium;lithium
• InChI: InChI=1S/Ba.Li
• InChI Key: YSZKOFNTXPLTCU-UHFFFAOYSA-N
• Canonical SMILES: [Li].[Ba]

Description

The Barium;Lithium compound is an advanced inorganic material of significant interest in multidisciplinary research, particularly in the development of novel functional ceramics and electronic materials. Research into analogous systems, such as lithium-doped barium titanate (Ba 0.98 Li 0.02 TiO 2.99 ), demonstrates its potential for creating low-variability, high-performance Resistive Random-Access Memory (ReRAMs). In these applications, the material is pivotal for memristor development, showing reproducible bipolar switching behavior and contributing to the advancement of neuromorphic processors . Further materials science applications are found in composite autoclaved silicates, where the combined use of barium and lithium compounds enhances structural properties, leading to increased compressive strength and product density . This makes the this compound system a candidate for research into specialized construction materials, including radiological and acoustic shielding . The element barium contributes high density and weight, properties historically leveraged in radiation shielding composites , while lithium, the lightest metal, can improve sinterability and modify the electrical properties of ceramic matrices . This reagent is strictly for laboratory and research applications. It is provided "For Research Use Only" and is not intended for diagnostic, therapeutic, or any human use.

Preparation Methods

Synthetic Routes and Reaction Conditions

Barium lithium can be synthesized through various methods. One common approach is the solid-liquid reaction method, where barium and lithium metals are reacted in a molten salt medium. This method involves immersing graphite into a molten alloy of lithium and barium, allowing the intercalation of barium into the graphite structure .

Industrial Production Methods

Industrial production of barium lithium typically involves the reduction of barium oxide with lithium in a high-temperature environment. The process requires careful control of temperature and reaction conditions to ensure the formation of the desired compound. The use of molten salts as a reaction medium is also common in industrial settings .

Chemical Reactions Analysis

Types of Reactions

Barium lithium undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the electropositive nature of both barium and lithium.

Common Reagents and Conditions

Oxidation: Barium lithium can be oxidized in the presence of oxygen or other oxidizing agents, leading to the formation of barium oxide and lithium oxide.

Reduction: The compound can be reduced using strong reducing agents such as hydrogen gas.

Substitution: Barium lithium can undergo substitution reactions with halogens, resulting in the formation of barium halides and lithium halides.

Major Products Formed

The major products formed from these reactions include barium oxide, lithium oxide, barium halides, and lithium halides. These products have various applications in different industries.

Scientific Research Applications

Barium lithium has several scientific research applications, particularly in the fields of materials science and energy storage. Some notable applications include:

Energy Storage: Barium lithium is used in the development of advanced battery technologies, including lithium-ion batteries.

Materials Science: The compound is studied for its potential use in creating novel materials with enhanced mechanical and thermal properties.

Catalysis: Barium lithium is explored as a catalyst in various chemical reactions, including hydrogenation and dehydrogenation processes.

Mechanism of Action

The mechanism of action of barium lithium involves its interaction with various molecular targets and pathways. The compound’s effects are primarily mediated through its ability to donate and accept electrons, making it a versatile reagent in redox reactions. Key molecular targets include:

Glycogen Synthase Kinase-3 (GSK-3): Barium lithium inhibits GSK-3, a key enzyme involved in various cellular processes.

Inositol Monophosphatase (IMPA): The compound also inhibits IMPA, which plays a role in the regulation of inositol phosphate metabolism.

Comparison with Similar Compounds

Structural and Physical Properties of Key Compounds

Lithium Niobate (LiNbO₃) vs. Barium Titanate (BaTiO₃)
Both materials are ferroelectric and widely used in high-tech applications. Table 1 compares their key properties:

Property	Lithium Niobate (LiNbO₃)	Barium Titanate (BaTiO₃)
Crystal Structure	Trigonal	Tetragonal (at room temp)
Curie Temperature (°C)	1210	120–130
Density (g/cm³)	4.65	6.02
Bandgap (eV)	~3.7	~3.2
Primary Applications	Optical waveguides, sensors	Capacitors, piezoelectric devices

LiNbO₃ excels in high-temperature stability and optical applications, while BaTiO₃ is preferred for dielectric and piezoelectric components due to its lower Curie temperature .

Environmental and Geochemical Behavior

A. Salinity Correlations
Both elements exhibit strong relationships with salinity in aqueous environments, though mechanisms differ:

• Lithium (R² = 0.78): Monovalent Li⁺ competes with Na⁺ and K⁺, leading to enrichment in saline brines.
• Barium (R² < 0.78): Divalent Ba²⁺ associates with sulfate depletion and organic matter cycling .

B. Biological Incorporation In Australopithecus africanus teeth, Li/Ca and Ba/Ca banding patterns show slight offsets, suggesting distinct metabolic pathways. Lithium correlates with seasonal dietary stress, while barium reflects trophic-level dietary sources .

Q & A

Q. Q1. What standardized analytical methods are recommended for determining lithium content in compounds like lithium hydroxide monohydrate?

Methodological Answer:

• Use titration with hydrochloric acid (HCl) for lithium carbonate content determination, as per GB/T 11064.1-2023 .
• For sulfate content in lithium compounds, employ the barium sulfate turbidity method (GB/T 8766-2013), which involves precipitating sulfate ions with barium chloride and measuring turbidity spectrophotometrically .
• Validate methods using certified reference materials (CRMs) and cross-check with X-ray diffraction (XRD) for structural confirmation.

Q. Q2. How can researchers conduct a comprehensive literature review on barium-lithium systems?

Methodological Answer:

• Begin with broad searches on platforms like Google Scholar using keywords: "barium lithium compounds," "solid-state synthesis," or "ionic conductivity." Refine using Boolean operators (e.g., "barium AND lithium NOT battery") .
• Prioritize primary sources (e.g., ACS, RSC journals) over grey literature. Use reference management tools (e.g., Zotero) to track citations and avoid redundancy .
• Critically evaluate sources for methodological rigor using the FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) .

Advanced Research Questions

Q. Q3. How to design experiments for optimizing lithium extraction from barium-contaminated brines?

Methodological Answer:

• Simulate brine compositions (e.g., Li⁺, Ba²⁺ concentrations) and test precipitation agents (e.g., sodium carbonate) under varying pH (8–12) and temperature (25–80°C) .
• Characterize precipitates using ICP-OES for elemental analysis and SEM-EDS for morphology. Compare efficiency against thermodynamic models (e.g., PHREEQC) .
• Address barium interference by adding sulfate ions to precipitate BaSO₄ before lithium recovery, ensuring minimal lithium loss .

Q. Q4. How to resolve contradictions in reported ionic conductivity values for barium-lithium phosphate glasses?

Methodological Answer:

• Replicate synthesis protocols (e.g., melt-quenching vs. sol-gel) and characterize glass homogeneity via Raman spectroscopy and DSC .
• Standardize conductivity measurements using impedance spectroscopy with blocking electrodes (e.g., gold) under inert atmospheres to avoid hydration artifacts .
• Publish raw datasets (e.g., Arrhenius plots) and experimental parameters (e.g., sintering time) to enable cross-lab validation .

Methodological Frameworks

Q. Q5. What frameworks guide hypothesis formulation for barium-lithium interaction studies?

Methodological Answer:

• Apply the PICO framework:
  • P opulation: Barium-lithium oxide systems.
  • I ntervention: Doping with rare-earth elements.
  • C omparison: Undoped vs. doped ionic conductivity.
  • O utcome: Enhanced Li⁺ mobility .
• Use the FINER criteria to ensure hypotheses are novel (e.g., unexplored dopants like Ce³⁺) and feasible within lab constraints .

Q. Q6. How to ensure reproducibility in synthesizing barium-lithium niobate perovskites?

Methodological Answer:

• Document synthesis conditions exhaustively: precursor ratios (e.g., BaCO₃:Li₂CO₃:Nb₂O₅), calcination profiles (ramp rates, dwell times), and atmosphere (O₂ vs. N₂) .
• Share procedural videos or supplementary files detailing grinding techniques (e.g., mortar vs. ball milling) to minimize batch variability .
• Collaborate with third-party labs for independent verification, adhering to FAIR data principles (Findable, Accessible, Interoperable, Reusable) .

Data Analysis & Interpretation

Q. Q7. How to statistically validate discrepancies in lithium diffusion coefficients across studies?

Methodological Answer:

• Perform meta-analysis using tools like RevMan to aggregate data from ≥5 studies, adjusting for variables (e.g., temperature, measurement technique) .
• Apply ANOVA to compare means, reporting p-values and confidence intervals. Address outliers via Grubbs’ test or robust statistical models .
• Publish negative results and methodological limitations (e.g., electrode polarization effects) to contextualize findings .

Q. Q8. What strategies mitigate bias in spectroscopic data interpretation for barium-lithium systems?

Methodological Answer:

• Use blind analysis: Assign codes to samples and analyze spectra without prior knowledge of treatment groups .
• Validate peak assignments via computational modeling (e.g., DFT for Raman spectra) and cross-correlate with XRD data .
• Disclose instrument calibration protocols (e.g., laser wavelength stability) in supplementary materials .

Future Directions

Q. Q9. How to identify under-researched areas in barium-lithium solid electrolytes?

Methodological Answer:

• Conduct systematic reviews with keyword co-occurrence mapping (e.g., VOSviewer) to visualize gaps (e.g., "interface stability" vs. "sintering kinetics") .
• Propose studies on degradation mechanisms (e.g., Li-Ba interdiffusion) using isotope tracer experiments .

Q. Q10. How to design interdisciplinary studies combining lithium-barium chemistry with machine learning?

Methodological Answer:

• Train ML models on existing datasets (e.g., ionic radii, lattice energies) to predict new compositions. Validate with high-throughput synthesis robots .
• Collaborate with data scientists to develop open-source tools for automated XRD pattern analysis .